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Introduction
1-(Dimethoxymethyl)-4-methoxybenzene, also known by its synonyms p-anisaldehyde

dimethyl acetal and 4-methoxybenzaldehyde dimethyl acetal, is a versatile aromatic compound

utilized in the fragrance industry.[1][2][3][4] With the CAS number 2186-92-7, this colorless to

pale yellow liquid possesses a mild, floral, and sweet aroma with nuances of hawthorn, lilac,

and green notes.[1][5][6][7] Its stability and unique olfactory profile make it a valuable

ingredient in the formulation of a wide range of fragrance compositions, from fine perfumes to

personal care products.[1][2][3] This document provides detailed application notes and

experimental protocols for the use of 1-(dimethoxymethyl)-4-methoxybenzene in fragrance

research and development.

Physicochemical and Olfactory Properties
A comprehensive understanding of the physicochemical and olfactory properties of 1-
(dimethoxymethyl)-4-methoxybenzene is essential for its effective application. The following

table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C₁₀H₁₄O₃ [5][8]

Molecular Weight 182.22 g/mol [5][8]

CAS Number 2186-92-7 [1][2][3][8]

Appearance
Clear colorless to light yellow

liquid
[2][4]

Odor Profile
Mild, floral, hawthorn, sweet,

green, lilac
[1][5][6][7]

Odor Strength Low [1]

Substantivity on paper 112 hours [1]

Vapor Pressure 0.0171 - 0.133 mmHg @ 25°C [1][2]

Flash Point 97 - 114 °C [2][4][7]

Specific Gravity 1.063 - 1.073 g/cm³ @ 25°C [1][9]

Refractive Index 1.498 - 1.508 @ 20°C [1][9]

Solubility

Soluble in alcohol and most

organic solvents; insoluble in

water.

[2][4]

Recommended Usage
Up to 8% in fragrance

concentrate
[1]

Experimental Protocols
Protocol 1: Synthesis of 1-(Dimethoxymethyl)-4-
methoxybenzene via Acetalization
This protocol describes a standard laboratory procedure for the synthesis of 1-
(dimethoxymethyl)-4-methoxybenzene from p-anisaldehyde and methanol.

Materials:
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p-Anisaldehyde (1.0 eq)

Methanol (10 eq)

Anhydrous p-toluenesulfonic acid (p-TSA) (0.05 eq)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Magnetic stirrer and hotplate

Standard glassware for organic synthesis

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve p-anisaldehyde in

methanol.

Add p-toluenesulfonic acid to the solution.

Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by

thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Once the reaction is complete, quench the reaction by adding saturated sodium bicarbonate

solution until the pH is neutral.

Extract the product with dichloromethane (3 x 50 mL).

Combine the organic layers and wash with brine (1 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.
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The crude product can be purified by vacuum distillation to yield pure 1-
(dimethoxymethyl)-4-methoxybenzene.

Logical Workflow for Synthesis

Reactants
(p-Anisaldehyde, Methanol)

Reaction
(Acetalization)

Catalyst
(p-TSA)

Quenching
(NaHCO3 solution)

Extraction
(Dichloromethane) Drying & Concentration Purification

(Vacuum Distillation)
Final Product

(1-(Dimethoxymethyl)-4-methoxybenzene)

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 1-(Dimethoxymethyl)-4-methoxybenzene.

Protocol 2: Olfactory Evaluation
This protocol outlines a standardized method for the sensory evaluation of 1-
(dimethoxymethyl)-4-methoxybenzene.

Materials:

1-(Dimethoxymethyl)-4-methoxybenzene (neat and in 10% ethanol solution)

Standard smelling strips

Panel of trained sensory analysts

Odor-free evaluation room

Procedure:

Dip a smelling strip into the 10% solution of 1-(dimethoxymethyl)-4-methoxybenzene.

Allow the solvent to evaporate for 10-15 seconds.

Present the strip to the sensory panelist at a distance of approximately 2-3 cm from the

nose.
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Ask the panelist to describe the odor profile at different time points (top note: immediately

after dipping; middle note: after 15-30 minutes; base note: after 2-4 hours).

Record the odor characteristics, intensity (on a scale of 1-10), and any observed changes

over time.

Repeat the evaluation with the neat compound to assess its full odor profile.

Compare the findings with established descriptors for this material.

Experimental Workflow for Olfactory Evaluation
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Caption: A standardized workflow for the olfactory evaluation of fragrance materials.

Protocol 3: Stability Testing in a Model Fragrance
Formulation
This protocol provides a method to assess the stability of 1-(dimethoxymethyl)-4-
methoxybenzene in a simple hydroalcoholic fragrance formulation.
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Materials:

1-(Dimethoxymethyl)-4-methoxybenzene

Ethanol (perfumer's grade)

Deionized water

Glass vials with airtight caps

Incubators/ovens set at various temperatures (e.g., 4°C, 25°C, 40°C)

UV light chamber

GC-MS instrument

Procedure:

Prepare a model fragrance formulation containing 2% 1-(dimethoxymethyl)-4-
methoxybenzene in an 80:20 ethanol/water solution.

Dispense the formulation into multiple glass vials.

Store the vials under different conditions:

Refrigerated (4°C) - Control

Room temperature (25°C) with and without light exposure

Accelerated aging (40°C)

UV light exposure

At specified time points (e.g., 1 week, 1 month, 3 months), withdraw samples from each

condition.

Analyze the samples by GC-MS to quantify the concentration of 1-(dimethoxymethyl)-4-
methoxybenzene and identify any degradation products.
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Conduct olfactory evaluation of the aged samples to detect any changes in the scent profile.

Assess physical changes such as color and clarity.

Signaling Pathway: General Olfactory Transduction

The perception of fragrance molecules like 1-(dimethoxymethyl)-4-methoxybenzene begins

with their interaction with olfactory receptors in the nasal cavity. The following diagram

illustrates the generalized signal transduction pathway.
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Caption: A generalized diagram of the olfactory signal transduction pathway.

Applications in Fragrance Formulations
1-(Dimethoxymethyl)-4-methoxybenzene is a versatile ingredient that can be incorporated

into various fragrance types.

Floral Accords: Its inherent floral and sweet notes make it an excellent component for

building or enhancing floral accords, particularly those featuring hawthorn, lilac, jasmine, and

other white florals.[1][6][7]

Modifier and Blender: Due to its mild character, it can be used to soften and round off the

sharper notes of other fragrance ingredients, acting as a bridge between different olfactory

families.
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Stability Enhancer: As an acetal, it is generally more stable in various product bases

compared to its corresponding aldehyde (p-anisaldehyde), making it suitable for applications

where the aldehyde may be prone to degradation or discoloration.[10][11][12]

Fine Fragrances: In fine perfumery, it can impart a sophisticated, sweet, and slightly powdery

nuance to compositions.

Personal Care Products: Its stability makes it a good candidate for use in soaps, lotions, and

other cosmetic products where the fragrance needs to remain consistent over the product's

shelf life.[2][3]

Conclusion
1-(Dimethoxymethyl)-4-methoxybenzene is a valuable asset in the perfumer's palette. Its

pleasant and complex floral-sweet odor profile, combined with its favorable stability, allows for

its broad application in the creation of a diverse range of fragrances. The provided protocols

offer a foundational framework for researchers and formulators to explore the full potential of

this intriguing fragrance molecule. Further research into its synergistic effects with other aroma

chemicals and its performance in a wider array of consumer product bases will continue to

expand its utility in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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